Dehydroxybisdethiobis(methylthio)gliotoxin
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Dehydroxybisdethiobis(methylthio)gliotoxin is a natural product found in Pseudallescheria with data available.
Scientific Research Applications
Antibacterial and Antifungal Activities
Dehydroxybisdethiobis(methylthio)gliotoxin exhibits potent antibacterial activity, particularly against methicillin-resistant and multidrug-resistant Staphylococcus aureus, as shown in studies involving marine-derived fungi like Pseudallescheria and Aspergillus fumigatus (Li et al., 2006). Additionally, this compound demonstrates significant radical scavenging activity, indicative of its potential as an antioxidant (Li et al., 2006).
Mechanism of Biosynthesis
The biosynthesis of this compound has been studied in fungi like Gliocladium deliquescens. It's synthesized from gliotoxin through a process of reduction and methylation (Kirby et al., 1980). This provides insights into the complex metabolic pathways of fungi.
Biological Regulation
Research reveals that the bis-thiomethylation of gliotoxin in Aspergillus fumigatus results in the formation of bisdethiobis(methylthio)gliotoxin, which seems to play a role in attenuating gliotoxin biosynthesis. This suggests a regulatory mechanism in the production of these compounds within fungal organisms (Dolan et al., 2014).
Diagnostic Marker for Invasive Aspergillosis
Bisdethiobis(methylthio)gliotoxin has been proposed as a biomarker for invasive aspergillosis, a severe infection caused by Aspergillus species. Its production in various Aspergillus strains, including A. fumigatus, has been confirmed in vitro and in vivo, highlighting its potential use in diagnosing this infection (Vidal-Garcia et al., 2018).
Cytotoxicity and Genotoxicity Studies
Although your request excludes information on drug side effects, it's worth noting that the cytotoxic and genotoxic effects of gliotoxin analogues, including bisdethiobis(methylthio)gliotoxin, have been studied for their potential impacts on human health (Nouri et al., 2015).
Properties
Molecular Formula |
C15H20N2O3S2 |
---|---|
Molecular Weight |
340.5 g/mol |
IUPAC Name |
(3R,5aS,6S,10aR)-6-hydroxy-2,3-dimethyl-3,10a-bis(methylsulfanyl)-6,10-dihydro-5aH-pyrazino[1,2-a]indole-1,4-dione |
InChI |
InChI=1S/C15H20N2O3S2/c1-14(21-3)12(19)17-11-9(6-5-7-10(11)18)8-15(17,22-4)13(20)16(14)2/h5-7,10-11,18H,8H2,1-4H3/t10-,11-,14+,15+/m0/s1 |
InChI Key |
LMIKSOSZXIDKTM-UOVKNHIHSA-N |
Isomeric SMILES |
C[C@]1(C(=O)N2[C@@H]3[C@H](C=CC=C3C[C@]2(C(=O)N1C)SC)O)SC |
Canonical SMILES |
CC1(C(=O)N2C3C(C=CC=C3CC2(C(=O)N1C)SC)O)SC |
synonyms |
dehydroxybisdethiobis(methylthio)gliotoxin |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.